Cas no 1242260-17-8 (4-Amino-5-chloro-8-methoxyquinoline-3-carboxylic acid)

• Product Name: 4-Amino-5-chloro-8-methoxyquinoline-3-carboxylic acid
• CAS No: 1242260-17-8
• MF: C₁₁H₉ClN₂O₃
• MW: 252.65376162529
• CID: 2620028
• PubChem ID: 49758148
• Update Time: 2025-06-16

4-Amino-5-chloro-8-methoxyquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-chloro-8-methoxyquinoline-3-carboxylic acid
• 1242260-17-8
• MFCD16987477
• 4-Amino-5-chloro-8-methoxyquinoline-3-carboxylicacid
• SCHEMBL435825
• SB69679
• DTXSID20677899

• Inchi： 1S/C11H9ClN2O3/c1-17-7-3-2-6(12)8-9(13)5(11(15)16)4-14-10(7)8/h2-4H,1H3,(H2,13,14)(H,15,16)
• InChI Key： CBUYAOVBYIXNCN-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C1=C(C(C(=O)O)=CN=2)N)OC

Computed Properties

• Exact Mass: 252.0301698Da
• Monoisotopic Mass: 252.0301698Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 85.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 4-Amino-5-chloro-8-methoxyquinoline-3-carboxylic acid

Comprehensive Overview of 4-Amino-5-chloro-8-methoxyquinoline-3-carboxylic acid (CAS No. 1242260-17-8)

4-Amino-5-chloro-8-methoxyquinoline-3-carboxylic acid (CAS No. 1242260-17-8) is a specialized quinoline derivative with significant applications in pharmaceutical research and organic synthesis. This compound belongs to the heterocyclic carboxylic acid family, characterized by its unique amino, chloro, and methoxy functional groups. Its molecular structure makes it a valuable intermediate in the development of bioactive molecules, particularly in the fields of medicinal chemistry and drug discovery.

The growing interest in 4-Amino-5-chloro-8-methoxyquinoline-3-carboxylic acid is driven by its potential role in targeting enzyme inhibition and receptor modulation. Researchers are increasingly exploring its utility in designing small-molecule therapeutics, especially for conditions like inflammatory diseases and metabolic disorders. Its CAS No. 1242260-17-8 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

One of the key advantages of this compound lies in its structural versatility. The presence of both electron-donating (methoxy) and electron-withdrawing (chloro) groups allows for fine-tuning of its physicochemical properties. This feature is critical in lead optimization processes, where solubility, bioavailability, and target affinity are optimized. Recent publications highlight its use in metal-catalyzed cross-coupling reactions, further expanding its synthetic utility.

In the context of green chemistry, 4-Amino-5-chloro-8-methoxyquinoline-3-carboxylic acid has garnered attention due to its potential as a biodegradable intermediate. With increasing regulatory emphasis on sustainable synthesis, researchers are investigating eco-friendly routes for its production. This aligns with global trends toward reducing synthetic waste and adopting catalytic methodologies.

The compound's spectroscopic properties (e.g., NMR, IR, and mass spectrometry data) are well-documented, aiding in its identification and purity assessment. Analytical techniques like HPLC and LC-MS are commonly employed to ensure quality control, a critical factor for pharmaceutical-grade materials. Its stability under various pH conditions also makes it suitable for formulation studies.

From a commercial perspective, CAS No. 1242260-17-8 is listed in catalogs of major chemical suppliers, often under the category of building blocks for drug discovery. Pricing and availability trends indicate steady demand, particularly from contract research organizations (CROs) and academic laboratories. FAQs in search engines often revolve around its synthetic protocols, safety data sheets (SDS), and scaling-up challenges.

Future research directions for 4-Amino-5-chloro-8-methoxyquinoline-3-carboxylic acid may include its integration into combinatorial chemistry libraries or exploration of its photophysical properties for sensor applications. As the scientific community continues to prioritize precision medicine, this compound's role in targeted therapy design is likely to expand, solidifying its position as a multifunctional scaffold in modern chemistry.